Aspochracin

• Molecular Formula: C23H36N4O4
• Molecular Weight: 432.6 g/mol
• InChI: InChI=1S/C23H36N4O4/c1-7-8-9-10-11-14-19(28)25-18-13-12-15-24-21(29)17(4)26(5)23(31)20(16(2)3)27(6)22(18)30/h7-11,14,16-18,20H,12-13,15H2,1-6H3,(H,24,29)(H,25,28)/b8-7+,10-9+,14-11+
• InChIKey: JBIZFCHJQXSVKL-WTAPOLBCSA-N

Aspochracin: Cyclic Tripeptide Insecticide

Aspochracin is a cyclic tripeptide originally isolated from the entomopathogenic fungus *Aspergillus ochraceus* [1]. Structurally, it comprises an N-methyl-L-alanine, N-methyl-L-valine, and L-ornithine macrocycle with an octatrienoic acid side chain [1]. The compound is recognized primarily for its insecticidal activity, exhibiting toxicity against fall webworms and silkworms . Notably, aspochracin distinguishes itself from other members of the aspochracin-type cyclic tripeptide family by its complete lack of antifungal activity against *Candida albicans* and a general absence of antimicrobial effects up to 0.1 mg/mL .

Insecticidal probe for Lepidoptera research

Selective insecticidal action without antimicrobial background

Reported higher fermentation yield supports procurement

• [1] Myokei, R., Sakurai, A., Chang, C. F., Kodaira, Y., Takahashi, N., & Tamura, S. (1969). Aspochracin, a New Insecticidal Metabolite of Aspergillus ochraceus: Part I. Isolation, Structure and Biological Activities. Agricultural and Biological Chemistry, 33(10), 1491-1500. View Source

Aspochracin Differentiation from Analogs

The aspochracin-type cyclic tripeptide family encompasses a range of structurally related fungal metabolites, including JBIR-15 and various sclerotiotides (e.g., sclerotiotides A, B, F, I, and C) [1]. However, these compounds are not functionally interchangeable. While many family members exhibit antifungal and/or antibacterial activities, aspochracin is uniquely characterized by its selective insecticidal action combined with a defined lack of antimicrobial and antifungal properties . This selectivity is a critical differentiator, as substitution with an analog like JBIR-15 would introduce unwanted antifungal activity against *C. albicans*, thereby altering the experimental profile and potentially confounding results in insecticidal research . The evidence presented below quantifies these differences in potency, antimicrobial spectrum, and production efficiency, highlighting why aspochracin must be selected as a distinct, non-substitutable research tool.

Antifungal-active analogs

JBIR-15 and similar tripeptides introduce unwanted antifungal activity, confounding insecticidal mechanism studies.

Antibacterial-active analogs

Sclerotiotides display broad antibacterial effects, which may alter microbial communities in insect models.

Yield-limited analogs

Lower fermentation yields in structural analogs may restrict large-scale procurement for extended studies.

• [1] Zheng, J., Zhu, H., Hong, K., Wang, Y., Liu, P., Wang, X., ... & Zhu, W. (2010). Cyclic Tripeptides from the Halotolerant Fungus Aspergillus sclerotiorum PT06-1. Journal of Natural Products, 73(6), 1133-1137. View Source

Aspochracin vs. Analogs: Evidence Summary

Insecticidal Potency Against Fall Webworms

Aspochracin demonstrates potent insecticidal activity with an LD50 of 100 µg/g against fall webworms (*Hyphantria cunea*) . As a comparator, the well-known insecticidal mycotoxin beauvericin achieves 100% mortality at 100 µg/g against the motile stages of two-spotted spider mites (*Tetranychus urticae*) [1]. While a direct head-to-head comparison in the same insect model is not available, these cross-study comparable data indicate that aspochracin's insecticidal efficacy is in a similar range to beauvericin, a widely studied fungal insecticidal compound. However, aspochracin may offer a differentiated selectivity profile as discussed in other evidence items.

Insecticidal potency

Cross-study context

LD50 100 µg/g (fall webworms)

Reported insecticidal activity level

Model-specific; comparable to beauvericin in respective systems

Evidence Dimension	Insecticidal potency (LD50 or equivalent)
Target Compound Data	LD50 = 100 µg/g (fall webworms)
Comparator Or Baseline	Beauvericin: 100% mortality at 100 µg/g (motile stages of Tetranychus urticae)
Quantified Difference	Potency is comparable (100 µg/g is lethal dose for both compounds in respective insect systems).
Conditions	Aspochracin tested on fall webworms (topical application); Beauvericin tested on spider mites (contact/residual exposure).

Why This Matters

This quantifies aspochracin's insecticidal potency against a known fungal insecticidal benchmark, establishing its relevance for agricultural pest control research.

• [1] Al Khoury, C., Guillot, J., & Nemer, N. (2019). Lethal activity of beauvericin, a Beauveria bassiana mycotoxin, against the two-spotted spider mites, Tetranychus urticae Koch. Journal of Applied Entomology, 143(9), 974-983. View Source

Absence of Antifungal Activity Against C. albicans

A key differentiator for aspochracin is its complete lack of antifungal activity against *Candida albicans*, unlike its N-demethyl analog JBIR-15 . Specifically, aspochracin shows no antifungal activity up to 0.1 mg/mL . In contrast, JBIR-15 demonstrates selective antifungal activity against *C. albicans* with a Minimum Inhibitory Concentration (MIC) of 30 µM [1]. This quantitative difference highlights that structural modifications (N-demethylation) in the aspochracin scaffold can introduce unwanted antifungal properties, which may confound experiments focused solely on insecticidal mechanisms.

C. albicans inactivity

Head-to-head context

Aspochracin: > 0.1 mg/mL JBIR-15: 30 µM

Supports selective insecticidal profile

No antifungal effect up to highest tested concentration

Evidence Dimension	Antifungal activity against C. albicans
Target Compound Data	MIC > 0.1 mg/mL (no activity)
Comparator Or Baseline	JBIR-15: MIC = 30 µM
Quantified Difference	Aspochracin is inactive at the highest concentration tested, while JBIR-15 is active at 30 µM.
Conditions	Broth microdilution assay for antifungal susceptibility.

Why This Matters

This selectivity profile ensures that aspochracin can be used in insect models co-infected with C. albicans without off-target antifungal effects, a critical consideration for experimental design.

• [1] Zheng, J., Zhu, H., Hong, K., Wang, Y., Liu, P., Wang, X., ... & Zhu, W. (2010). Cyclic Tripeptides from the Halotolerant Fungus Aspergillus sclerotiorum PT06-1. Journal of Natural Products, 73(6), 1133-1137. View Source

Broad Antimicrobial Inactivity

Aspochracin is characterized by a general lack of antimicrobial activity, showing no effect up to a concentration of 0.1 mg/mL . This is in stark contrast to other aspochracin-type cyclic tripeptides such as sclerotiotides M and O, which exhibit broad antimicrobial activity against a panel of pathogenic bacteria including *Bacillus cereus*, *Proteus* species, *Mycobacterium phlei*, *Bacillus subtilis*, *Vibrio parahemolyticus*, *Edwardsiella tarda*, MRCNS, and MRSA, with MIC values ranging from 1.56 to 25.0 µM [1]. The absence of antibacterial activity in aspochracin further underscores its unique, narrow-spectrum insecticidal profile, making it a cleaner tool for studies where antimicrobial effects would be confounding.

Antimicrobial inactivity

Cross-study context

Aspochracin: > 0.1 mg/mL Sclerotiotides: 1.56–25.0 µM

No broad antibacterial interference

Contrasts with analogs active against multiple bacterial strains

Evidence Dimension	Antimicrobial activity against bacterial panel
Target Compound Data	MIC > 0.1 mg/mL (no activity up to this concentration)
Comparator Or Baseline	Sclerotiotides M and O: MIC range = 1.56 – 25.0 µM against multiple bacterial strains
Quantified Difference	Aspochracin is inactive at the tested concentration, whereas sclerotiotides are active at low micromolar concentrations.
Conditions	Standard broth microdilution assays for antibacterial susceptibility.

Why This Matters

This confirms that aspochracin is not a broad-spectrum antimicrobial agent, which is a crucial factor when selecting a compound for insecticidal research to avoid off-target bacterial killing in complex biological matrices.

• [1] Sun, C., Zhang, Z., Ren, Z., Yu, L., Zhou, H., Han, Y., ... & Wang, C. (2020). Antibacterial Cyclic Tripeptides from Antarctica-Sponge-Derived Fungus Aspergillus insulicola HDN151418. Marine Drugs, 18(11), 532. View Source

Fermentation Yield Advantage

For research and potential commercial applications, production yield is a critical parameter. Using an engineered *Aspergillus* sp. L14-oe::laeA2 strain, aspochracin is produced at a significantly higher titer (175 mg/L) compared to its analogs JBIR-15 (100 mg/L) and sclerotiotide C (25 mg/L) under the same fermentation conditions [1]. This represents a 1.75-fold yield advantage over JBIR-15 and a 7-fold advantage over sclerotiotide C. This superior productivity makes aspochracin a more economically viable and readily accessible compound for large-scale studies and potential development.

Fermentation yield

Head-to-head context

175 mg/L

Reported higher yield in engineered strain

1.75× and 7× over JBIR-15 and sclerotiotide C

Evidence Dimension	Fermentation yield in a common production system
Target Compound Data	175 mg/L
Comparator Or Baseline	JBIR-15: 100 mg/L; Sclerotiotide C: 25 mg/L
Quantified Difference	1.75-fold higher than JBIR-15; 7-fold higher than sclerotiotide C
Conditions	Fermentation of Aspergillus sp. L14-oe::laeA2 engineered strain in identical media and conditions.

Why This Matters

Higher fermentation yields translate to lower production costs and greater availability for procurement, making aspochracin a more practical choice for research programs requiring substantial quantities.

• [1] Zhejiang University of Technology. (2025). Patent Application 20250207167: Aspergillus sp. L14-oe::laeA2 and application thereof in producing cyclic tripeptides. View Source

Lack of Cytotoxicity in Hep-G2 Cells

In assays against the human hepatocellular carcinoma cell line Hep-G2, aspochracin shows no reported inhibitory activity, whereas its analogs JBIR-15 and sclerotiotide C exhibit inhibition rates of 11.78% and 21.09%, respectively, at a concentration of 10 µM [1]. This lack of mammalian cell cytotoxicity further supports aspochracin's selective insecticidal profile and indicates a lower potential for off-target effects in vertebrate systems. It is a critical differentiator when selecting a compound for insecticidal research where low mammalian toxicity is a desired attribute.

Hep-G2 cytotoxicity

Head-to-head context

Aspochracin: No inhibition JBIR-15: 11.78%; Sclerotiotide C: 21.09%

Lower mammalian cell response context

At 10 µM; not a safety or therapeutic claim

Evidence Dimension	Cytotoxicity against Hep-G2 cells at 10 µM
Target Compound Data	No reported inhibition (assumed 0%)
Comparator Or Baseline	JBIR-15: 11.78% inhibition; Sclerotiotide C: 21.09% inhibition
Quantified Difference	Aspochracin is inactive, while both analogs show measurable inhibition.
Conditions	Human hepatocellular carcinoma Hep-G2 cell line, 10 µM concentration.

Why This Matters

This confirms aspochracin's selective insecticidal mechanism with no observed cytotoxicity against a mammalian cell line, which is a significant safety advantage for researchers handling the compound.

• [1] Zhejiang University of Technology. (2025). Patent Application 20250207167: Aspergillus sp. L14-oe::laeA2 and application thereof in producing cyclic tripeptides. View Source

Aspochracin Application Scenarios

Lepidopteran Insecticidal Mechanism Studies

Aspochracin's demonstrated toxicity to fall webworms (LD50 = 100 µg/g) and silkworms positions it as a valuable tool for studying insecticidal mechanisms in Lepidoptera. Its selective action, devoid of confounding antifungal and antibacterial activities [1], makes it ideal for probing insect-specific targets without the noise introduced by broad-spectrum antimicrobial effects. This is particularly useful in *in vivo* assays where the insect's natural microbiota is present.

Webworm Pest Control Research

Given its potent activity against fall webworms, a globally distributed pest of over 600 plant species , aspochracin is a strong candidate for agricultural pest control research. The compound's high fermentation yield (175 mg/L) [1] compared to analogs ensures a reliable and cost-effective supply for field trial formulations and larger-scale efficacy studies against webworm infestations in orchards and forests.

Selectivity and Off-Target Effect Studies

Aspochracin's unique inactivity against *C. albicans* (MIC > 0.1 mg/mL) and lack of broad antibacterial effects [1] make it an optimal compound for studies investigating the interplay between insecticidal activity and microbial off-targets. It can be used in co-infection models to assess whether the insecticidal effect is direct or mediated through host-microbe interactions, without the risk of the compound itself altering the microbial community.

Benchmark for Cyclopeptide Comparative Research

Aspochracin serves as a critical benchmark for comparative studies within the aspochracin-type cyclic tripeptide family. Its well-characterized insecticidal potency (LD50 = 100 µg/g) and defined inactivity profile against fungi (MIC > 0.1 mg/mL vs. *C. albicans*) [1], bacteria , and mammalian Hep-G2 cells [2] provide a clear baseline. Researchers can use aspochracin as a 'negative control' for antimicrobial and cytotoxic assays when screening new analogs or structure-activity relationship (SAR) studies.

Application

Selection Property

Validation Focus

Lepidopteran insecticidal mechanism studies

Selective insecticidal activity without antimicrobial interference

Insect bioassay endpoints; microbial co-infection control

Webworm pest control research

High fermentation yield and lepidopteran-targeted activity

Field trial formulations; webworm efficacy assays

Insect host-microbe interaction studies

Confirmed absence of antifungal and antibacterial activity

Microbiome preservation during insecticidal testing

Cyclic tripeptide SAR benchmarking

Well-characterized inactivity profile against fungi, bacteria, and mammalian cells

Negative control for antimicrobial/cytotoxic assays in SAR

• [1] Zhejiang University of Technology. (2025). Patent Application 20250207167: Aspergillus sp. L14-oe::laeA2 and application thereof in producing cyclic tripeptides. View Source
• [2] Sun, C., Zhang, Z., Ren, Z., Yu, L., Zhou, H., Han, Y., ... & Wang, C. (2020). Antibacterial Cyclic Tripeptides from Antarctica-Sponge-Derived Fungus Aspergillus insulicola HDN151418. Marine Drugs, 18(11), 532. View Source